Cas no 1953-73-7 ( )

• Product Name: &nbsp
• CAS No: 1953-73-7
• MF: C₂₂H₁₇Cl₂N
• MW: 366.283083677292
• CID: 908201
• PubChem ID: 291218
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CTK3F7006; Cyclohexanone, 2,6-bis[(2,4-dimethoxyphenyl)methylene]-; ACMC-20lwsq; ChemDiv1_019075; AC1MDD57; MCULE-4518225167;
• 3-(2-chlorophenyl)-2-[(2-chlorophenyl)methyl]-2-phenylpropanenitrile
• 1953-73-7
• NSC156174
• NSC-156174
• DTXSID90941296
•  

• Inchi： 1S/C22H17Cl2N/c23-20-12-6-4-8-17(20)14-22(16-25,19-10-2-1-3-11-19)15-18-9-5-7-13-21(18)24/h1-13H,14-15H2
• InChI Key： KKAWXUZNDPKDRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C#N)(C1C=CC=CC=1)CC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 365.07401
• Monoisotopic Mass: 365.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 6.24018